N-(2-ethoxyphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H23N3O4S2/c1-3-29-19-7-5-4-6-18(19)25-20(26)12-16-13-30-22(24-16)31-14-21(27)23-15-8-10-17(28-2)11-9-15/h4-11,13H,3,12,14H2,1-2H3,(H,23,27)(H,25,26)
• InChI Key: AQLJWGCKWWXYLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C22H23N3O4S2
• Molecular Weight: 457.6 g/mol

Description

N-(2-ethoxyphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C22H23N3O4S2 and its molecular weight is 457.56. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Properties

Studies on compounds with similar structural motifs, such as thiazole and acetamide derivatives, highlight their significance in crystallography and molecular architecture. For example, the crystal structures of two (oxothiazolidin-2-ylidene)acetamides were described, showcasing the importance of such compounds in understanding molecular interactions and crystal engineering (Aleksei N. Galushchinskiy et al., 2017). Additionally, the study on different spatial orientations of amide derivatives on anion coordination emphasizes the structural versatility of these compounds and their potential in designing novel molecular architectures (D. Kalita & J. Baruah, 2010).

Catalysis and Green Chemistry

The green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide using a novel catalyst highlights the application of related compounds in catalysis and the development of environmentally friendly synthetic routes (Zhang Qun-feng, 2008). Such studies demonstrate the compound's role as an intermediate in producing azo disperse dyes, indicating its broader applicability in industrial chemistry and material science.

Mechanism of Action

Target of Action

The compound “N-(2-ethoxyphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide” belongs to the class of thiazole derivatives . Thiazole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . The specific targets of this compound would depend on its exact structure and functional groups, and further studies would be needed to identify them.

Mode of Action

The mode of action of thiazole derivatives can vary widely depending on their specific structure and functional groups. Some thiazole derivatives have been found to inhibit key enzymes in various biochemical pathways, while others might interact with specific receptors or other cellular targets

Biochemical Pathways

Thiazole derivatives can affect a wide range of biochemical pathways depending on their specific targets. For example, some thiazole derivatives have been found to inhibit key enzymes in the pathways of various diseases, leading to therapeutic effects . The specific pathways affected by “N-(2-ethoxyphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide” would depend on its specific targets and mode of action.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its specific structure and functional groups. Thiazole derivatives, like other organic compounds, can be absorbed through various routes (oral, inhalation, dermal), distributed throughout the body, metabolized by enzymes in the liver and other tissues, and excreted through the kidneys or other routes

Result of Action

The molecular and cellular effects of a compound depend on its specific targets and mode of action. Thiazole derivatives can have a wide range of effects, from inhibiting the growth of cancer cells to reducing inflammation or viral replication . The specific effects of “N-(2-ethoxyphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide” would depend on its specific targets and mode of action.